Cas no 1595540-62-7 (1-(3-Aminooxolan-3-yl)but-3-yn-1-one)

• Product Name: 1-(3-Aminooxolan-3-yl)but-3-yn-1-one
• CAS No: 1595540-62-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5744975
• PubChem ID: 116579438
• Update Time: 2025-05-23

1-(3-Aminooxolan-3-yl)but-3-yn-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-794996
• 1595540-62-7
• 1-(3-aminooxolan-3-yl)but-3-yn-1-one
• 3-Butyn-1-one, 1-(3-aminotetrahydro-3-furanyl)-
• 1-(3-Aminooxolan-3-yl)but-3-yn-1-one

• Inchi： 1S/C8H11NO2/c1-2-3-7(10)8(9)4-5-11-6-8/h1H,3-6,9H2
• InChI Key： HYDCMFFOJXLFEY-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC#C)=O)(C1)N

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 253.1±40.0 °C(Predicted)
• pka: 6.23±0.20(Predicted)

Additional information on 1-(3-Aminooxolan-3-yl)but-3-yn-1-one

1-(3-Aminooxolan-3-yl)but-3-yn-1-one: A Comprehensive Overview

The compound 1-(3-Aminooxolan-3-yl)but-3-yn-1-one, identified by the CAS number 1595540-62-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a butynone moiety with an aminooxolane ring. The aminooxolane group, also known as a morpholine derivative, adds versatility to the molecule, making it a valuable component in organic synthesis and material science.

Recent studies have highlighted the importance of 1-(3-Aminooxolan-3-yl)but-3-yn-1-one in the development of advanced materials. Its ability to undergo various chemical transformations, such as cyclization and cross-coupling reactions, has made it a key intermediate in the synthesis of complex organic molecules. Researchers have demonstrated that this compound can be used to construct bioactive compounds, which hold promise in the pharmaceutical industry for treating various diseases.

In addition to its role in organic synthesis, 1-(3-Aminooxolan-3-yl)but-3-yn-1-one has shown potential in polymer chemistry. The molecule's reactivity allows for the creation of novel polymers with tailored properties, such as improved mechanical strength and thermal stability. These polymers could find applications in high-tech industries, including aerospace and electronics.

The synthesis of 1-(3-Aminooxolan-3-yl)but-3-yn-1-one involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

The properties of 1-(3-Aminooxolan-3yl)but-3yn-1one are highly dependent on its molecular structure. The presence of the butynone group introduces electron-withdrawing effects, which influence the reactivity and stability of the molecule. Meanwhile, the aminooxolane ring contributes to hydrogen bonding capabilities, enhancing solubility and intermolecular interactions.

In terms of applications, this compound has been explored in drug delivery systems due to its ability to form stable complexes with various bioactive agents. Its role as a carrier molecule could revolutionize how medications are administered, offering improved efficacy and reduced side effects.

The environmental impact of synthesizing and using 1-(3-Aminooxolan-3yl)but-3yn-1one is another area of interest for researchers. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical processes.

In conclusion, 1-(3-Aminooxolan-3yl)but-3